Cas no 1261732-30-2 (4-(2-Amino-5-nitrobenzoyl)pyridine)

• Product Name: 4-(2-Amino-5-nitrobenzoyl)pyridine
• CAS No: 1261732-30-2
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 4928383
• Update Time: 2025-07-17

4-(2-Amino-5-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-5-nitrobenzoyl)pyridine

• Inchi： 1S/C12H9N3O3/c13-11-2-1-9(15(17)18)7-10(11)12(16)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key： RPPFTDVOVPCRCV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.9
• Topological Polar Surface Area: 102

Additional information on 4-(2-Amino-5-nitrobenzoyl)pyridine

4-(2-Amino-5-nitrobenzoyl)pyridine: An Overview of CAS No. 1261732-30-2

4-(2-Amino-5-nitrobenzoyl)pyridine (CAS No. 1261732-30-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including as a lead compound for drug development and as a key intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(2-Amino-5-nitrobenzoyl)pyridine is C₁₃H₁₀N₄O₃, and it has a molecular weight of approximately 266.24 g/mol. The compound consists of a pyridine ring substituted with a 2-amino-5-nitrobenzoyl group, which imparts specific chemical and biological properties. The presence of the nitro group and the amino group in the benzoyl moiety contributes to its reactivity and potential for functionalization.

In recent years, 4-(2-Amino-5-nitrobenzoyl)pyridine has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit significant anti-inflammatory activity, making them promising candidates for the development of new drugs to treat conditions such as arthritis and other inflammatory disorders.

Beyond its therapeutic potential, 4-(2-Amino-5-nitrobenzoyl)pyridine has also been explored for its utility in chemical synthesis. Its unique structure allows it to serve as a versatile building block in the construction of more complex molecules. For instance, it can be used in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals.

The synthesis of 4-(2-Amino-5-nitrobenzoyl)pyridine typically involves a multi-step process that includes the formation of the pyridine ring and subsequent functionalization with the 2-amino-5-nitrobenzoyl group. Various methods have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 2-amino-5-nitrobenzoic acid with pyridine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC).

The physical properties of 4-(2-Amino-5-nitrobenzoyl)pyridine, such as its solubility and stability, are crucial for its application in both research and industrial settings. It is generally soluble in organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but less so in water. This solubility profile makes it suitable for use in solution-phase reactions and formulations.

In terms of safety, while 4-(2-Amino-5-nitrobenzoyl)pyridine is not classified as a hazardous material, it is important to handle it with care due to its reactivity and potential for forming explosive mixtures with certain substances. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 4-(2-Amino-5-nitrobenzoyl)pyridine is another important consideration. Like many organic compounds, it can have adverse effects on aquatic ecosystems if released into the environment. Therefore, appropriate waste management practices should be followed to minimize any potential environmental harm.

In conclusion, 4-(2-Amino-5-nitrobenzoyl)pyridine (CAS No. 1261732-30-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development and chemical synthesis. Ongoing research continues to explore new applications and optimize synthetic methods, further highlighting its importance in the scientific community.